Other hydroxyeicosapolyenoic acids

Other hydroxyeicosapolyenoic acids (HEPAs) are a class of polyunsaturated fatty acids derived from eicosapentaenoic acid (EPA). These molecules contain one or more hydroxyl groups attached to the carbon chain, which can affect their biological activities and properties. HEPAs are of interest in the field of marine lipidomics due to their presence in various fish oils and microalgae. Structurally, these acids exhibit a unique balance between omega-3 fatty acids and hydroxylation, contributing to their potential bioactivity. They may play important roles in inflammatory responses, cardiovascular health, and neuroprotection. Ongoing research is exploring the specific mechanisms through which HEPAs exert their effects, including interactions with lipid mediators and modulation of immune cells. Due to their chemical diversity, HEPAs are being studied for their applications in pharmaceuticals, nutraceuticals, and functional foods. Their presence in marine sources makes them a valuable component in dietary supplements aimed at promoting health through the consumption of omega-3 fatty acids and their derivatives.